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Introduction
Chlordecone, a synthetic chlorinated organic compound, was formerly used as an agricultural

insecticide, miticide, and fungicide.[1] Due to its high persistence in the environment and

potential for bioaccumulation and biomagnification, it is now recognized as a persistent organic

pollutant (POP) and its use has been widely discontinued.[1] This technical guide provides a

comprehensive overview of the core physicochemical properties of chlordecone crystals,

intended for researchers, scientists, and professionals in drug development who may

encounter this compound in environmental or toxicological studies.

Chlordecone is chemically related to Mirex, another organochlorine pesticide.[1] It presents as

a tan to white crystalline solid and is odorless.[2][3] A key characteristic of chlordecone is its

tendency to form hydrates upon exposure to humidity at room temperature.[3][4]

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of chlordecone crystals,

compiled from various scientific sources. It is important to note that some variation exists in the

reported values across different studies and databases.

Table 1: General and Physical Properties of Chlordecone
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Property Value Source(s)

Molecular Formula C₁₀Cl₁₀O [2]

Molar Mass 490.633 g/mol [2]

Appearance Tan to white crystalline solid [2][3]

Odor Odorless [2][3]

Density 1.6 g/cm³ [2]

Melting Point 349 °C (decomposes) [2]

350 °C (decomposes) [1][3][4]

Boiling Point Decomposes before boiling [5]

Vapor Pressure 3.0-4.0 x 10⁻⁵ Pa [1]

2.25 x 10⁻⁷ mm Hg at 25°C [4]

3.5 x 10⁻⁵ mPa at 20°C [5]

Table 2: Solubility and Partitioning Properties of Chlordecone
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Property Value Source(s)

Water Solubility 1-3.0 mg/L [1]

0.27 g/100 mL [2]

2.70 mg/L at 25°C [4]

3.0 mg/L at 20°C, pH 7 [5]

Solubility in Organic Solvents

Soluble in acetone, ketone,

acetic acid. Slightly soluble in

benzene, hexane.

[2][4]

Octanol-Water Partition

Coefficient (log Kow)
4.50 [1][5]

5.41 [1][2][4]

Henry's Law Constant
2.0 x 10⁻² to 5.45 x 10⁻³ Pa

m³/mole (25 °C)
[1]

Crystal Structure and Polymorphism
A definitive, publicly available experimental crystal structure of chlordecone, determined

through techniques like X-ray crystallography, could not be located in the searched literature

and databases. The Cambridge Structural Database (CSD), a primary repository for small-

molecule crystal structures, does not appear to contain an entry for chlordecone. While the

molecular structure is well-established, the precise arrangement of molecules within the crystal

lattice remains uncharacterized in the public domain.

Similarly, no studies specifically investigating the polymorphism of chlordecone crystals were

identified. Polymorphism refers to the ability of a solid material to exist in multiple crystalline

forms, which can have different physicochemical properties. The absence of such studies

means that it is currently unknown whether chlordecone can exist in different polymorphic

forms.

Chlordecone is known to readily form a hydrate in the presence of moisture.[3][4] The

structure of this hydrated form has been depicted in scientific literature, showing the addition of

a water molecule to the ketone group.
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Experimental Protocols
The determination of the physicochemical properties of chemical substances is guided by

standardized protocols to ensure consistency and comparability of data. The following sections

outline the general principles of the methodologies used for the key parameters of

chlordecone.

Melting Point Determination
The melting point of a crystalline solid is a fundamental physical property. For organochlorine

pesticides like chlordecone, the melting point is typically determined using the capillary

method.

Methodology:

A small amount of the finely powdered crystalline substance is packed into a thin-walled

capillary tube.

The capillary tube is placed in a heating apparatus, such as an oil bath or a metal block,

equipped with a calibrated thermometer or a thermocouple.

The temperature is raised slowly and at a controlled rate.

The temperature range over which the substance melts, from the appearance of the first

droplet of liquid to the complete liquefaction of the solid, is recorded as the melting point. For

substances like chlordecone that decompose, the temperature at which decomposition

begins is noted.

Water Solubility Determination
The water solubility of a chemical is a critical parameter for assessing its environmental fate

and transport. For compounds with low solubility like chlordecone, the column elution method

or the flask method as described in OECD and EPA guidelines are appropriate.

Methodology (Flask Method - general principles):

An excess amount of the crystalline substance is added to a known volume of distilled water

in a flask.
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The flask is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure that equilibrium is reached.

The saturated solution is then filtered or centrifuged to remove any undissolved solid

particles.

The concentration of the substance in the clear aqueous phase is determined using a

suitable analytical technique, such as gas chromatography-mass spectrometry (GC-MS) or

high-performance liquid chromatography (HPLC).

Vapor Pressure Determination
Vapor pressure is a measure of the tendency of a substance to transition into the gaseous

phase. The OECD Guideline 104 describes several methods for determining vapor pressure,

including the dynamic method, static method, and effusion methods.

Methodology (Static Method - general principles):

A sample of the substance is placed in a thermostatically controlled container connected to a

pressure measuring device.

The system is evacuated to remove air.

The temperature is maintained at a constant value until the vapor pressure of the substance

reaches equilibrium.

The equilibrium vapor pressure is recorded at different temperatures to establish the vapor

pressure curve.

Octanol-Water Partition Coefficient (Kow) Determination
The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a

key parameter in predicting its bioaccumulation potential. The shake-flask method, as

described in EPA and OECD guidelines, is a common method for its determination.

Methodology (Shake-Flask Method):
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A known amount of the substance is dissolved in a mixture of n-octanol and water in a

separatory funnel or a centrifuge tube.

The mixture is shaken vigorously for a specific period to allow for the partitioning of the

substance between the two phases to reach equilibrium.

The mixture is then centrifuged to ensure complete separation of the octanol and water

phases.

The concentration of the substance in both the octanol and water phases is determined

using an appropriate analytical method.

The Kow is calculated as the ratio of the concentration in the octanol phase to the

concentration in the water phase.

Signaling Pathways and Experimental Workflows
Chlordecone-Induced Endocrine Disruption Pathway
Chlordecone is a known endocrine-disrupting chemical (EDC). Its primary mechanism of

toxicity involves interference with the estrogen signaling pathway. The following diagram

illustrates the adverse outcome pathway (AOP) for chlordecone-induced endocrine disruption.

Molecular Initiating Event

Key Events Adverse Outcome

Chlordecone

Estrogen Receptor (ERα/ERβ) Agonism/Antagonism

Aromatase (CYP19A) Inhibition

Altered Steroid Hormone Levels
(e.g., increased Estradiol/Testosterone ratio)

Altered Gene Expression
(e.g., Vitellogenin)

Organ Level Effects
(e.g., Ovarian Degeneration, Intersex)

Population Level Effects
(e.g., Impaired Reproduction)

Click to download full resolution via product page

Caption: Adverse Outcome Pathway for Chlordecone Endocrine Disruption.
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General Experimental Workflow for Physicochemical
Characterization of Crystalline Pesticides
The following diagram outlines a typical workflow for the comprehensive physicochemical

characterization of a crystalline pesticide such as chlordecone.

Synthesis & Purification

Physicochemical Characterization

Data Analysis & Reporting

Chemical Synthesis

Crystallization / Purification

Melting Point
(Capillary Method)

Water & Organic Solvent
Solubility (Flask/Column Method)

Vapor Pressure
(Static/Dynamic Method)

Octanol-Water Partition
Coefficient (Shake-Flask)

Structural Analysis
(X-ray Diffraction - if possible)

Purity & Identity
(GC-MS, LC-MS, NMR)

Data Compilation
& Analysis
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Caption: Physicochemical Characterization Workflow for Crystalline Pesticides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

